Cas no 564483-40-5 (N-BOC 4-morpholinoaniline)

• Product Name: N-BOC 4-morpholinoaniline
• CAS No: 564483-40-5
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 348835
• PubChem ID: 11482840
• Update Time: 2025-10-29

N-BOC 4-morpholinoaniline Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-(4-morpholinyl)phenyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(4-morpholin-4-ylphenyl)carbamate
• t-butyl 4-morpholinophenylcarbamate
• TERT-BUTYL N-[4-(MORPHOLIN-4-YL)PHENYL]CARBAMATE
• N-BOC4-morpholinoaniline
• SRMBUHFNPUQJFY-UHFFFAOYSA-N
• tert-Butyl [4-(morpholin-4-yl)phenyl]carbamate
• 564483-40-5
• DTXSID80467359
• SCHEMBL8346062
• AKOS014475980
• 1,1-Dimethylethyl N-[4-(4-morpholinyl)phenyl]carbamate
• N-BOC 4-morpholinoaniline
• BS-29190

• Inchi： 1S/C15H22N2O3/c1-15(2,3)20-14(18)16-12-4-6-13(7-5-12)17-8-10-19-11-9-17/h4-7H,8-11H2,1-3H3,(H,16,18)
• InChI Key： SRMBUHFNPUQJFY-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 278.16300
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.80000
• LogP: 3.00820

Additional information on N-BOC 4-morpholinoaniline

Introduction to N-BOC 4-morpholinoaniline (CAS No. 564483-40-5)

N-BOC 4-morpholinoaniline, chemically designated as N-Boc-4-morpholinoaniline, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, identified by its CAS number 564483-40-5, has garnered considerable attention due to its versatile applications in drug development and molecular biology. The presence of the tert-butoxycarbonyl (Boc) group and the morpholine moiety imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The Boc group, a protecting group for amines, ensures stability during synthetic processes, allowing for selective deprotection under mild conditions. This characteristic is particularly useful in multi-step synthesis where functional groups need to be selectively modified. On the other hand, the morpholine ring, known for its ability to enhance solubility and bioavailability, makes N-BOC 4-morpholinoaniline an attractive candidate for medicinal chemistry applications.

In recent years, N-BOC 4-morpholinoaniline has been extensively studied for its potential in the development of novel therapeutic agents. Its structural features have been exploited in the design of small molecules targeting various biological pathways. For instance, studies have shown its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The morpholine ring interacts favorably with biological targets, improving binding affinity and selectivity.

One of the most compelling aspects of N-BOC 4-morpholinoaniline is its role in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their drawbacks such as poor stability and immunogenicity. The Boc group allows for easy introduction and removal during peptide synthesis, making it an ideal building block for constructing complex peptidomimetics. These peptidomimetics have shown promise in targeting protein-protein interactions, which are often difficult to address with traditional small molecule drugs.

Recent advancements in computational chemistry have further enhanced the utility of N-BOC 4-morpholinoaniline. Molecular modeling studies have revealed that the morpholine ring can be strategically positioned to optimize interactions with specific amino acid residues in target proteins. This has led to the development of more efficient virtual screening protocols, enabling researchers to rapidly identify potential drug candidates.

The synthesis of N-BOC 4-morpholinoaniline involves a series of well-established organic reactions. Typically, it begins with the reaction of aniline derivatives with morpholine derivatives under basic conditions to form the morpholino-substituted aniline. Subsequent protection of the amine group with a Boc anhydride yields the final product. This synthetic route is straightforward and scalable, making it suitable for industrial production.

In conclusion, N-BOC 4-morpholinoaniline (CAS No. 564483-40-5) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and chemical properties make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in advancing therapeutic strategies is likely to grow even further.